Cas no 110894-23-0 (3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE)

• Product Name: 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE
• CAS No: 110894-23-0
• MF: C₃₃H₄₃N₂O₅P
• MW: 578.678690195084
• MDL: MFCD06804591
• CID: 891929
• PubChem ID: 10303642
• Update Time: 2025-11-01

3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE Chemical and Physical Properties

Names and Identifiers

• 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE
• 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (β-CYANOETHYL) PHOSPHORAMIDITE
• SPACER-C3 CEP
• PROPYL LINKER,C3 SPACER
• SPACER-C 3 CEP
• PROPYL LINKER, C3 SPACER
• SY278960
• 3-(4,4/'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE
• G76591
• 110894-23-0
• DA-69849
• 3-(4,4'-Dimethoxytrityl)propandiol-1-N,N-diisopropyl(beta-cyanoethyl)phosphoramidite
• Phosphoramidous acid, N,N-bis(1-methylethyl)-, 3-(bis(4-methoxyphenyl)phenylmethoxy)propyl 2-cyanoethyl ester
• SCHEMBL2472575
• HY-W392808
• MFCD06804591
• UNII-PTT9YJ9MTP
• CS-0504668
• Spacer Phosphoramidite C3
• 3-(4,4'-Dimethoxytrityloxy)propyl-1-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite
• 3-[Bis(4-methoxyphenyl)(phenyl)methoxy]propyl (2-Cyanoethyl) Diisopropylphosphoramidite
• 3-(Bis(4-methoxyphenyl)phenylmethoxy)propyl 2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite
• 3-[3-[Bis(4-methoxyphenyl)-phenylmethoxy]propoxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• 3-(Bis(4-methoxyphenyl)(phenyl)methoxy)propyl (2-cyanoethyl) diisopropylphosphoramidite
• PTT9YJ9MTP

• MDL： MFCD06804591
• Inchi： 1S/C33H43N2O5P/c1-26(2)35(27(3)4)41(39-24-10-22-34)40-25-11-23-38-33(28-12-8-7-9-13-28,29-14-18-31(36-5)19-15-29)30-16-20-32(37-6)21-17-30/h7-9,12-21,26-27H,10-11,23-25H2,1-6H3
• InChI Key： IMRNWKAKFIGPOS-UHFFFAOYSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)OCCCOC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 578.29100
• Monoisotopic Mass: 578.29095947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 17
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 86.77000
• LogP: 7.69498

Additional information on 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE

Introduction to 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE and Its Significance in Modern Chemical Biology

The compound with the CAS number 110894-23-0, known as 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE, represents a fascinating intersection of synthetic organic chemistry and pharmaceutical innovation. This specialized phosphoramidite derivative has garnered attention in recent years due to its versatile applications in the synthesis of complex biomolecules, particularly in the development of novel therapeutic agents. The structural features of this molecule, including its 4,4'-dimethoxytrityl substituent and the presence of a beta-cyanoethyl group, contribute to its unique reactivity and utility in biochemical transformations.

In the realm of pharmaceutical research, phosphoramidites are widely employed as key intermediates in the solid-phase synthesis of nucleoside analogs and other biologically active molecules. The 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE is particularly notable for its ability to facilitate the introduction of modified nucleobases into oligonucleotide chains. This capability is crucial for designing nucleic acid-based therapeutics that exhibit enhanced stability, improved bioavailability, or targeted specificity against disease-causing agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of functionalized phosphoramidites in the development of antisense oligonucleotides (ASOs). ASOs are a class of drugs that modulate gene expression by binding to complementary RNA sequences, thereby inhibiting the translation of harmful proteins. The beta-cyanoethyl moiety in this compound serves as an effective handle for further derivatization, allowing chemists to introduce additional functional groups that enhance the pharmacokinetic properties of ASOs. For instance, modifications such as pegylation or the incorporation of fluorine atoms can improve the circulation time and cellular uptake of these therapeutic molecules.

The 4,4'-dimethoxytrityl group is another critical feature of this phosphoramidite derivative. This protecting group is commonly used in oligonucleotide synthesis to safeguard the 5' hydroxyl terminus during chain elongation while maintaining reactivity at other positions. The stability provided by the dimethoxytrityl moiety ensures high yields and purity in synthetic protocols, which are essential for pharmaceutical-grade manufacturing. Moreover, recent studies have demonstrated that this protecting group can be selectively removed under mild acidic conditions, facilitating efficient purification and isolation of final products.

One particularly exciting application of 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE is in the synthesis of modified RNA molecules for therapeutic purposes. RNA editing technologies are emerging as powerful tools for treating genetic disorders by correcting aberrant transcripts. The ability to introduce non-natural bases or sugar modifications into RNA using this phosphoramidite could lead to novel strategies for mRNA-based vaccines and gene therapies. For example, incorporating locked nucleic acids (LNAs) or 2'-O-methyl RNA modifications through this intermediate could enhance the stability and resistance to degradation of therapeutic RNAs.

Another area where this compound has shown promise is in the development of siRNA (small interfering RNA) therapeutics. siRNAs are small RNA molecules that induce sequence-specific mRNA degradation, effectively silencing target genes. The efficient synthesis of siRNAs with optimal chemical modifications is critical for their clinical efficacy. The beta-cyanoethyl group allows for post-synthetic modifications that can improve siRNA delivery systems, such as PEGylation or lipid nanoparticle encapsulation. These modifications are essential for achieving targeted delivery to specific tissues or cells while minimizing off-target effects.

The versatility of 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE extends beyond nucleic acid therapeutics. It has also been explored in the synthesis of modified peptides and proteins, where similar protecting and functionalizing groups play a pivotal role. Peptide-based drugs often require specific chemical modifications to enhance their pharmacological properties, such as protease resistance or improved cell membrane permeability. The use of this phosphoramidite derivative enables precise control over these modifications, leading to more effective drug candidates.

In conclusion, 3-(4,4'-DIMETHOXYTRITYL)PROPANDIOL-1-N,N-DIISOPROPYL (BETA-CYANOETHYL) PHOSPHORAMIDITE (CAS no 110894-23-0) stands out as a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features make it an indispensable intermediate for synthesizing advanced nucleic acid-based therapeutics and other biologically active molecules. As research continues to uncover new applications for this compound, its significance in drug discovery and development is likely to grow even further.